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Compound of Interest

Compound Name: FINQUAT CT

Cat. No.: B1179535 Get Quote

This guide is intended for researchers, scientists, and formulation professionals working to

enhance the deposition and substantivity of FINQUAT CT (INCI: Quaternium-75) on hair and

other anionic fibers.

Frequently Asked Questions (FAQs)
Q1: What is FINQUAT CT and how does it adhere to fibers?

FINQUAT CT is the trade name for Quaternium-75, a cationic polymer.[1][2][3][4][5][6] Its

structure contains positively charged quaternary ammonium groups.[7] Hair and many textile

fibers possess a net negative charge at neutral to alkaline pH due to the presence of carboxyl

groups in their protein structure. The primary mechanism of FINQUAT CT's substantivity is the

electrostatic attraction between its positive charges and these negative sites on the fiber

surface.[8] This interaction allows the polymer to deposit onto the fiber from a solution and

resist being immediately rinsed off.

Q2: What is "dilution-deposition" and why is it important for rinse-off products?

In rinse-off formulations like shampoos or conditioners, a crucial mechanism for enhancing

substantivity is "dilution-deposition," often involving a phenomenon called coacervation.[9][10]

In the Product: In a concentrated surfactant system (like shampoo in the bottle), the cationic

polymer (FINQUAT CT) forms soluble complexes with anionic surfactants.
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During Rinsing: As the product is diluted with water, the concentration of surfactants

decreases. This destabilizes the polymer-surfactant complexes, causing them to phase-

separate and precipitate out of the solution as a polymer-rich phase known as a coacervate.

[9][11][12]

Deposition: This coacervate, which can entrap other beneficial agents like silicones or oils,

has a high affinity for the hair fiber and deposits onto its surface, delivering the conditioning

benefits.[9][10]

Q3: What are the key factors that influence the substantivity of FINQUAT CT?

Several formulation parameters critically affect the deposition efficiency of cationic polymers

like FINQUAT CT. The main factors are:

pH of the Formulation: The pH influences both the charge of the fiber and the polymer.

Higher pH levels can increase the negative charge on the hair, promoting stronger

electrostatic attraction and leading to greater polymer deposition.[13][14]

Polymer Characteristics: Molecular weight and cationic charge density are intrinsic

properties of the polymer that govern its deposition. Higher molecular weight and higher

charge density generally lead to increased coacervate formation and deposition.[13][14][15]

Surfactant System: The type and concentration of surfactants are critical. Anionic surfactants

are necessary for coacervation, but the specific choice can significantly impact the process.

[8][11][16] The ratio of polymer to surfactant is a key parameter to optimize.[16]

Ionic Strength (Salt Content): The presence of electrolytes (salts) in the formulation can

shield the charges on both the polymer and the surfactant, which can hinder the formation of

the coacervate and reduce deposition.

Troubleshooting Guide
This section addresses common issues encountered during formulation and experimentation.

Problem 1: Low Deposition or Poor Conditioning Performance

Possible Cause: Suboptimal pH of the final formulation.
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Troubleshooting Action: Measure the pH of your base. For hair fibers, deposition of many

polyquaterniums increases with pH. Experiment with adjusting the formulation pH upwards

(e.g., from 5 to 7 or higher) and measure the impact on substantivity. Be mindful of other

ingredients' stability at different pH levels.[13][14]

Possible Cause: Incompatible or suboptimal surfactant system.

Troubleshooting Action: The interaction between FINQUAT CT and anionic surfactants is

essential for coacervation. If using a blend of surfactants, the balance is key.

Anionic Surfactants: Ensure you have an appropriate concentration of an anionic

surfactant (e.g., Sodium Laureth Sulfate - SLES).

Amphoteric/Nonionic Surfactants: High levels of amphoteric or nonionic surfactants can

sometimes interfere with coacervate formation. Try adjusting the ratios.

Cationic Surfactants: Combining with other cationic surfactants may lead to competitive

adsorption on the fiber.[8]

Possible Cause: High ionic strength.

Troubleshooting Action: Review your formulation for sources of electrolytes (e.g., salts used

for viscosity modification). High salt concentrations can suppress the electrostatic

interactions needed for deposition. Attempt to reduce the salt content or use non-ionic

thickeners as an alternative.

Problem 2: Formulation Instability (Hazing, Precipitation in Concentrate)

Possible Cause: Strong polymer-surfactant interaction in the concentrated product.

Troubleshooting Action: This can occur if the polymer's charge density is very high or if it

interacts too strongly with the chosen anionic surfactant before dilution.

Order of Addition: During manufacturing, try adding a salt (like NaCl) or an amphoteric

surfactant to the polymer solution before introducing the primary anionic surfactant. This

can help shield the charges and prevent premature precipitation.
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Adjust Surfactant Ratio: Increase the total surfactant concentration. A higher surfactant

level helps to keep the polymer-surfactant complexes solubilized in the concentrate.

Problem 3: Poor Wash-Fastness of the Deposited Polymer

Possible Cause: The deposited polymer layer is easily removed by subsequent washing.

Troubleshooting Action:

Optimize Coacervate Quality: A well-formed, robust coacervate often leads to a more

durable film on the fiber. Revisit the polymer-surfactant ratio and pH to optimize the

coacervate.

Consider Polymer Blends: While FINQUAT CT has its own properties, sometimes blending

it with another cationic polymer (e.g., a cationic guar) can create a more resilient

conditioning film.

Evaluate at Different pH: One study showed that while deposition might be highest at pH

9, the best resistance to washing for a particular polyquaternium was observed at pH 6.

[13][14] This highlights the need for specific testing for wash-fastness.

Data on Cationic Polymer Deposition
While specific data for FINQUAT CT is proprietary, the following tables illustrate the principles

of how formulation variables affect the deposition of similar polyquaternium compounds on hair

fibers.

Table 1: Effect of pH on Polyquaternium (PQ-68) Deposition (Data adapted from studies on

various polyquaterniums, illustrating a general principle)[13][14]
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Formulation pH Deposition Efficacy (Arbitrary Units)

5.0 ~0

6.0 15

7.0 40

8.0 75

9.0 100

Table 2: Effect of Polymer Molecular Weight (MW) on Coacervate Formation (Illustrative data

showing the general trend for cationic polymers)

Polymer Type (Same
Charge Density)

Molecular Weight (kDa)
Relative Coacervate Yield
(%)

Cationic Polymer A 150 35

Cationic Polymer B 300 65

Cationic Polymer C 500 90

Experimental Protocols
Protocol 1: Quantitative Analysis of Polymer Deposition via Fluorescence Spectroscopy

This method uses a fluorescently labeled polymer to quantify its deposition on hair tresses.

Objective: To determine the mass of FINQUAT CT deposited on a hair tress from a given

formulation.

Methodology:

Polymer Labeling: Covalently attach a fluorescent dye (e.g., fluorescein) to FINQUAT CT.

This requires specific chemical synthesis and purification steps.

Hair Tress Preparation:
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Use standardized hair tresses (e.g., 2g, 6 inches).

Wash the tresses with a clarifying shampoo (e.g., 10% SLES solution) to remove any

existing treatments. Rinse thoroughly with deionized water and let them air dry.

Treatment:

Apply a standardized amount (e.g., 0.5g) of the experimental formulation containing the

labeled FINQUAT CT to the hair tress.

Lather for 60 seconds, then let it sit for 60 seconds.

Rinse under controlled water flow and temperature for 60 seconds.

Allow the tress to air dry completely.

Extraction & Analysis:

The treated hair tress must be digested to release the labeled polymer. This is a critical

step that involves strong acid or enzymatic digestion in a sealed container. (Caution: This

step requires appropriate safety measures and a validated protocol).

After digestion, neutralize the solution and dilute to a known volume.

Measure the fluorescence of the solution using a fluorometer at the appropriate

excitation/emission wavelengths for the dye.

Quantification:

Create a calibration curve using known concentrations of the labeled FINQUAT CT.

Calculate the concentration of the polymer in the digested sample by comparing its

fluorescence reading to the calibration curve. This allows for the determination of the total

mass of polymer deposited on the tress.[15]

Protocol 2: Assessment of Wash-Fastness

Objective: To determine the durability of the FINQUAT CT treatment over multiple wash cycles.
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Methodology:

Initial Treatment: Treat a set of hair tresses with the experimental formulation as described in

Protocol 1, Step 3.

Quantify Initial Deposition: Select a subset of the treated tresses and measure the initial

amount of deposited polymer (T_0) using the method from Protocol 1.

Washing Cycles:

Subject the remaining treated tresses to a standardized washing procedure using a

simple, non-conditioning shampoo (e.g., 10% SLES solution).

A single wash cycle consists of: lathering for 30 seconds, followed by a 30-second rinse.

Post-Wash Analysis:

After 1, 3, and 5 wash cycles, remove tresses from the experiment.

Measure the amount of polymer remaining on these tresses (T_1, T_3, T_5) using the

extraction method from Protocol 1.

Calculation: Calculate the percentage of polymer remaining after 'n' washes:

% Polymer Remaining = (T_n / T_0) * 100
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Caption: Troubleshooting workflow for low FINQUAT CT deposition.
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Caption: Mechanism of coacervation and deposition on fibers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1179535?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

